Cas no 1082041-50-6 (3-bromo-1h-indazole-6-carbonitrile)

• Product Name: 3-bromo-1h-indazole-6-carbonitrile
• CAS No: 1082041-50-6
• MF: C₈H₄BrN₃
• MW: 222.041460037231
• CID: 1189825
• PubChem ID: 53399326
• Update Time: 2025-04-20

3-bromo-1h-indazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1h-indazole-6-carbonitrile
• 3-Bromo-6-cyano (1H)indazole
• Y7001
• RP05348
• CTK8F4983
• AG-L-63727
• CTK8C5958
• 3-bromo-1H-indazole-5-carbaldehyde
• ACMC-20an9a
• 3-Bromo-1H-indazole-5-carboxaldehyde
• ZINC31776801
• 3-Bromo-6-cyano (1H)indazole; Y7001; RP05348; CTK8F4983; AG-L-63727; CTK8C5958; 3-bromo-1H-indazole-5-carbaldehyde; 3-Bromo-1H-indazole-5-carbaldehyde; ACMC-20an9a; 3-Bromo-1H-indazole-5-carboxaldehyde; ZINC31776801;
• AMY9469
• BS-50483
• MB09004
• SCHEMBL11963314
• I11116
• 1082041-50-6
• 3-bromo-2H-indazole-6-carbonitrile
• 3-Bromo-6-cyanoindazole
• 1h-indazole-6-carbonitrile,3-bromo-
• MFCD11007867
• SY359385
• CS-0056117

• Inchi： 1S/C8H4BrN3/c9-8-6-2-1-5(4-10)3-7(6)11-12-8/h1-3H,(H,11,12)
• InChI Key： IOYPSDOJNPATCW-UHFFFAOYSA-N
• SMILES： BrC1=C2C=CC(C#N)=CC2=NN1

Computed Properties

• Exact Mass: 220.95886g/mol
• Monoisotopic Mass: 220.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.5Ų